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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in navigating the
environmental review process, specifically Section 106 of the National Historic Preservation
Act, in consultation with the Advisory Council on Historic Preservation (ACHP).

Frequently Asked Questions (FAQs)

Q1: What is Section 106 and why is it relevant to my project?

Al: Section 106 of the National Historic Preservation Act (NHPA) is a federal law that requires
federal agencies to consider the effects of their projects, known as "undertakings,” on historic
properties.[1][2] If your research or development project is funded, permitted, licensed, or
approved by a federal agency, it is considered an undertaking and you must comply with
Section 106.[2][3] The process involves identifying historic properties, assessing the potential
effects of the project on them, and consulting with stakeholders to find ways to avoid, minimize,
or mitigate any adverse effects.[3]

Q2: Who are the key consulting parties in the Section 106 process?
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A2: The primary consulting parties include the lead federal agency, the State Historic
Preservation Officer (SHPO), and/or the Tribal Historic Preservation Officer (THPO).
Depending on the project's location and potential impact, other consulting parties may include
local governments, applicants for federal assistance, and individuals or organizations with a
demonstrated interest in the undertaking. Federally recognized Indian tribes and Native
Hawaiian organizations that attach religious and cultural significance to affected historic
properties must also be consulted.

Q3: What are the main strategies for streamlining the Section 106 review process?
A3: Several strategies can help streamline the Section 106 process:

e Programmatic Agreements (PAs): These agreements can be developed for complex projects
or multiple undertakings to establish a tailored review process.

o Alternate Procedures: Federal agencies can develop their own procedures to substitute for
the standard Section 106 process, which can result in time and cost savings if approved by
the ACHP.

 Integrating NEPA and Section 106: Coordinating the National Environmental Policy Act
(NEPA) and Section 106 reviews can improve efficiency and reduce duplication.

e Program Comments: The ACHP can issue a program comment for a particular category of
undertakings, which allows agencies to comply with Section 106 by following the steps
outlined in the comment.

e Screening Processes: For programs with many similar undertakings, a screening process
can be established to exempt projects with no potential to affect historic properties from
further review.

Q4: How can | effectively consult with Indian tribes and Native Hawaiian organizations?

A4: Consultation with Indian tribes must be conducted on a government-to-government basis
and be sensitive to tribal sovereignty. It is crucial to engage with potentially interested tribes
early in the planning process. You should not assume that one tribe's views will be the same as
others, as different tribes may have different interests and approaches to protecting historic
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properties. The ACHP provides specific guidance on consultation with Indian tribes and Native

Hawaiian organizations.

Troubleshooting Guide

Issue

Recommended Solution

Delays in SHPO/THPO Response

Ensure all required documentation has been
submitted correctly. The ACHP has guidance on
when 30-day review timeframes are applicable.
If a SHPO/THPO is non-responsive, the federal
agency may consult with the ACHP in their

place.

Disagreements Among Consulting Parties

The goal of consultation is to seek, discuss, and
consider the views of all participants to reach an
agreement. If disagreements arise, the federal
agency is responsible for managing the
consultation process. For significant
disagreements, the ACHP can provide
assistance and may choose to participate in the

consultation.

Project Design Changes After Section 106

Review

If project designs change in a way that could
alter the effects on historic properties, the
Section 106 process may need to be revisited.
This is especially true if a Memorandum of

Agreement (MOA) is in place.

Uncertainty about "Adverse Effect"

An "adverse effect" occurs when an undertaking
may alter the characteristics of a historic
property that qualify it for inclusion in the
National Register in a way that diminishes its
integrity. The ACHP provides guidance on

applying the criteria of adverse effect.

Complex or Repetitive Projects

For large, complex, or repetitive projects,
consider developing a Programmatic Agreement
(PA) to streamline the review process for future

undertakings.
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Experimental Protocols: Methodologies for

Streamlining Section 106
Protocol 1: Developing a Programmatic Agreement (PA)

Initiate Consultation: The federal agency notifies the relevant SHPO/THPO and other
potential consulting parties of its intent to develop a PA.

Define Scope and Purpose: The consulting parties collaboratively define the program,
undertakings, or complex project to be covered by the PA.

Draft the Agreement: The federal agency, in consultation with the parties, drafts the PA. The
agreement should outline the specific procedures for identifying and evaluating historic
properties, assessing effects, and resolving adverse effects for the undertakings it covers.

Consulting Party Review and Comment: The draft PA is circulated to all consulting parties for
review and comment.

ACHP Involvement: If the PA involves complex or controversial issues, the ACHP may be
invited to participate in the consultation.

Finalize and Execute: After incorporating feedback, the PA is finalized and signed by the
consulting parties.

File with ACHP: A copy of the executed PA is filed with the ACHP.

Protocol 2: Utilizing an ACHP Program Comment

Identify Applicability: Determine if your project falls under a category of undertakings covered
by an existing ACHP Program Comment.

Follow Comment Stipulations: If applicable, the federal agency must follow the specific steps
and requirements outlined in the Program Comment to fulfill its Section 106 responsibilities.

Notify Consulting Parties: The agency should still notify the relevant SHPO/THPO and other
consulting parties of its intention to use the Program Comment.
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o Document Compliance: The agency must maintain a record demonstrating that it has

complied with the terms of the Program Comment.

Data Presentation: Comparison of Standard vs.
E lined Section 106 F

Standard Section 106

Streamlined Process (e.g.,

Stage Process (Estimated with PA) (Estimated
Timeline) Timeline)
Initiation of Consultation 1-2 weeks 1-2 weeks
Identification of Historic 2-4 weeks (procedures
) 4-8 weeks ] )
Properties predefined in PA)
2-3 weeks (criteria predefined
Assessment of Adverse Effects  4-6 weeks )
in PA)
) 4-6 weeks (process
Resolution of Adverse Effects 8-12 weeks ) )
streamlined in PA)
Memorandum of Agreement
4-8 weeks N/A (covered by PA)
(MOA)
Total Estimated Timeline 21-36 weeks 9-15 weeks

Note: These are estimated timelines and can vary significantly based on project complexity and

the specific circumstances of the consultation.
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Streamlined Process (e.g., via Programmatic Agreement)

Initiate Follow Predefined Report/Document
Consultation PA Procedures Compliance

Standard Section 106 Process

Initiate Identify Historic Assess Adverse Resolve Adverse Memorandum of
Consultation Properties Effects Effects Agreement

Click to download full resolution via product page

Caption: Comparison of Standard vs. Streamlined Section 106 workflows.
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Step 1: Initiation

Project is a Federal
'Undertaking’

l

Notify Consulting Parties
(SHPO/THPO, Tribes, etc.)

Step 2: Identification

Define Area of
Potential Effects (APE)

l

Identify Historic
Properties in APE

l

Evaluate National
Register Eligibility

Step 3: Assessment

Y

Apply Criteria of
Adverse Effect

l

Make Finding:
No Effect, No Adverse Effect,
or Adverse Effect

Step 4: Rvesolution

Consult to Avoid,
Minimize, or Mitigate

l

Develop Memorandum
of Agreement (MOA)

Click to download full resolution via product page

Caption: The four-step Section 106 review process.
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Streamlining Strategies
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Caption: Relationship between streamlining strategies and outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pahistoricpreservation.com [pahistoricpreservation.com]

2. ACHP Regulations Implementing Section 106 | DSC Workflows - (U.S. National Park
Service) [nps.gov]

3. Section 106 Review Basics | Rural Development [rd.usda.gov]

To cite this document: BenchChem. [Strategies for streamlining the environmental review
process with ACHP.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b7983922#strategies-for-streamlining-the-
environmental-review-process-with-achp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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